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The Mediator complex is a crucial multiprotein assembly that acts as a bridge between gene-
specific transcription factors and the RNA polymerase Il machinery, thereby regulating the
transcription of nearly all genes in eukaryotes. MED27, a subunit of this complex, is essential
for normal development and cellular function. Emerging evidence suggests that the protein-
protein interactions of MED27, collectively known as its interactome, may vary across different
tissues, contributing to tissue-specific gene expression patterns and cellular processes. This
guide provides a comparative analysis of the known Med27 interactome in different tissues,
based on available experimental data.

Data Presentation: The Med27 Interactome Across
Tissues

Direct quantitative comparative proteomics studies of the MED27 interactome across different
healthy tissues are not yet available in the published literature. However, by compiling data
from studies focused on specific tissues and disease states, we can begin to build a

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b024687#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

comparative picture. The following table summarizes the known interactors of MED27 and the
context in which these interactions were identified.
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Interacting Protein

TissuelCell Type

Method of
Identification

Functional
Relevance

Mediator Complex

Subunits

Human Embryonic

Structural integrity of

Co-
MEDZ20 Kidney (HEK293T) ) o the Mediator complex.
immunoprecipitation
cells [1]
Forms a heterodimeric
Inferred from ) )
MED29 Human helical bundle with

structural studies

MED27.[2]

Other Mediator

Subunits

Cardiomyocytes

(mouse)

Western Blot after
Med27 knockout

MEDZ27 is crucial for
the stability of the
entire Mediator

complex.[3][4]

Transcription Factors

MED27
transcriptionally
RNA-seq, DNA-
KLF4 Breast cancer cells regulates KLF4 to
pulldown assay
promote breast cancer
progression.[5][6][7]
Western Blot after si- MEDZ27 affects the
Spl Breast cancer cells )
MED27 expression of Sp1.[8]
_ _ Direct downstream
Zebrafish (developing
) target of med27
foxo3a central nervous Molecular analysis ) )
involved in neuronal
system)
development.[9][10]
] ) Direct downstream
Zebrafish (developing
) target of med27
fosab central nervous Molecular analysis

system)

involved in neuronal

development.[9][10]

Other Interactors
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] Potential interaction
Human Embryonic

ATXN1 Kidney (HEK293T)

cells

Quantitative partner in the context
interaction proteomics  of neurodegenerative

disease.

Experimental Protocols: Identifying the Med27
Interactome

The identification of protein-protein interactions is commonly achieved through Affinity
Purification followed by Mass Spectrometry (AP-MS) or Co-Immunoprecipitation followed by
Mass Spectrometry (Co-IP/MS). These techniques allow for the isolation of a protein of interest
(the "bait") along with its interacting partners (the "prey") from a cellular or tissue lysate.[11][12]
[13][14]

Detailed Methodology for Co-Immunoprecipitation
followed by Mass Spectrometry (Co-IP/IMS)

This protocol provides a general framework for identifying the interactome of a target protein,
such as MEDZ27.

1. Cell or Tissue Lysis:
» Harvest cells or grind flash-frozen tissue samples.

» Lyse the material in a non-denaturing lysis buffer (e.g., RIPA buffer with protease and
phosphatase inhibitors) to preserve protein-protein interactions.

 Incubate on ice with occasional vortexing to ensure complete lysis.
¢ Centrifuge the lysate at high speed to pellet cellular debris.
o Collect the supernatant containing the soluble proteins.

2. Pre-clearing the Lysate:
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Incubate the lysate with protein A/G beads (or a similar matrix) to reduce non-specific
binding of proteins to the beads in the subsequent steps.

Centrifuge to pellet the beads and collect the pre-cleared supernatant.
. Immunoprecipitation:

Incubate the pre-cleared lysate with an antibody specific to the bait protein (e.g., anti-MED27
antibody). A control immunoprecipitation should be performed in parallel using a non-specific
IgG antibody of the same isotype.

Allow the antibody-protein complexes to form by incubating for several hours or overnight at
4°C with gentle rotation.

Add protein A/G beads to the lysate and incubate for another 1-2 hours to capture the
antibody-protein complexes.

. Washing:
Pellet the beads by centrifugation and discard the supernatant.

Wash the beads multiple times with lysis buffer to remove non-specifically bound proteins.
The stringency of the washes can be adjusted by varying the salt concentration and
detergents in the wash buffer.

. Elution:

Elute the bait protein and its interactors from the beads. This can be done using a low pH
elution buffer (e.g., glycine-HCI) or by boiling the beads in SDS-PAGE sample buffer.

. Sample Preparation for Mass Spectrometry:

The eluted proteins can be separated by SDS-PAGE, and the entire gel lane can be excised
and subjected to in-gel digestion with trypsin.

Alternatively, the eluted proteins can be digested in-solution with trypsin.

The resulting peptides are then desalted and concentrated using C18 spin columns.
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. Mass Spectrometry Analysis:

The prepared peptides are analyzed by liquid chromatography-tandem mass spectrometry
(LC-MS/MS).

The mass spectrometer fragments the peptides and measures the mass-to-charge ratio of
the fragments.

. Data Analysis:

The raw mass spectrometry data is processed using a database search engine (e.g.,
Mascot, Sequest) to identify the peptides and, subsequently, the proteins present in the
sample.

The proteins identified in the MED27 immunoprecipitation are compared to the control IgG
immunoprecipitation to distinguish specific interactors from non-specific binders.

Quantitative proteomics techniques, such as label-free quantification or stable isotope
labeling, can be used to determine the relative abundance of the interacting proteins.[11]

Mandatory Visualization
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Caption: Workflow for identifying protein interactors using Co-IP/MS.
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Caption: Role of MED27 in the Mediator complex for transcription initiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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